molecular formula C7H8N2O2 B1294320 2-Amino-N-hydroxybenzamide CAS No. 5623-04-1

2-Amino-N-hydroxybenzamide

Cat. No. B1294320
CAS RN: 5623-04-1
M. Wt: 152.15 g/mol
InChI Key: VMKPDXOZTSISIW-UHFFFAOYSA-N
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Description

2-Amino-N-hydroxybenzamide is an organic compound with an amide substituent and a hydroxamic acid group . It is a white crystalline powder soluble in water and ethanol.


Synthesis Analysis

New 2-amino-N-hydroxybenzamide derivatives have been synthesized in good to excellent yields from the reaction of isatoic anhydride with different hydroxamic acids . The compound can also be synthesized by the reaction of anthranilic acid with hydroxylamine or by the reaction of 2-aminophenol with ethyl chloroformate followed by hydroxylamine.


Molecular Structure Analysis

The molecular formula of 2-Amino-N-hydroxybenzamide is C7H8N2O2 . The average mass is 152.151 Da and the monoisotopic mass is 152.058578 Da .


Chemical Reactions Analysis

2-Amino-N-hydroxybenzamide is involved in various chemical reactions. For instance, it reacts with anthranilic acid amides with cyclic anhydrides .


Physical And Chemical Properties Analysis

2-Amino-N-hydroxybenzamide has a density of 1.3±0.1 g/cm3 . It has a molar refractivity of 41.0±0.3 cm3, and its polar surface area is 75 Å2 . The compound has a molar volume of 113.1±3.0 cm3 .

Scientific Research Applications

Antimicrobial Agents

2-Aminobenzamide derivatives, including 2-Amino-N-hydroxybenzamide, have been synthesized and tested against various bacterial and fungal strains to explore their potential as antimicrobial agents . These compounds have shown significant activity against Bacillus subtilis, Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, Saccharomyces cerevisiae, Aspergillus fumigatus, and Candida albicans .

Synthesis of Heterocycles

2-Amino-N-hydroxybenzamide has been used in the synthesis of heterocycles, which are a class of organic compounds that contain a ring structure made up of at least two different elements . These heterocycles have a wide range of applications in the field of medicinal chemistry and drug design .

Molecular Docking Studies

Molecular docking is a method used in computational chemistry to predict the orientation of one molecule to a second when bound to each other to form a stable complex . 2-Amino-N-hydroxybenzamide and its derivatives have been used in molecular docking studies to understand their interaction with biological targets .

Synthesis of Dihydroquinazolin-4(1H)-one Derivatives

2-Amino-N-hydroxybenzamide has been used in the synthesis of 3-substituted-2,3-dihydroquinazolin-4(1H)-one derivatives . These compounds have a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory effects .

Hydrogen Bond Studies

The X-ray crystal structure of 2-Amino-N-hydroxybenzamide provides an unambiguous proof of the existence of intramolecular hydrogen bonding between the amide oxygen and the amine hydrogen . This information is crucial for understanding the chemical behavior of these compounds .

Rare and Unique Chemical Collection

2-Amino-N-hydroxybenzamide is part of a collection of rare and unique chemicals provided by Sigma-Aldrich . These chemicals are used by early discovery researchers for various scientific applications .

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals . The buyer assumes responsibility to confirm product identity and/or purity . All sales are final .

Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit enzymes such as histone deacetylase (hdac) and the bcr-abl kinase . These enzymes play crucial roles in cellular processes such as gene expression and signal transduction, respectively .

Mode of Action

For instance, HDAC inhibitors typically work by binding to the zinc ion in the active site of the enzyme, preventing it from removing acetyl groups from histones . This results in changes to the chromatin structure and affects gene expression .

Biochemical Pathways

Given its potential role as an hdac inhibitor, it may impact the acetylation status of histones, thereby influencing gene expression . Additionally, if it acts as a Bcr-Abl kinase inhibitor, it could affect signal transduction pathways involved in cell growth and proliferation .

Result of Action

If it acts as an hdac inhibitor, it could lead to changes in gene expression, potentially inducing cell cycle arrest, differentiation, or apoptosis . If it inhibits Bcr-Abl kinase, it could disrupt signal transduction pathways, potentially leading to reduced cell growth and proliferation .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Amino-N-hydroxybenzamide. Factors such as pH, temperature, and the presence of other molecules could affect the compound’s stability and its ability to interact with its targets . Furthermore, the compound’s efficacy could be influenced by the specific cellular environment, including the presence of other proteins and the state of the target cells .

properties

IUPAC Name

2-amino-N-hydroxybenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8N2O2/c8-6-4-2-1-3-5(6)7(10)9-11/h1-4,11H,8H2,(H,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VMKPDXOZTSISIW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NO)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID3063964
Record name Benzamide, 2-amino-N-hydroxy-
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Molecular Weight

152.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Product Name

2-Amino-N-hydroxybenzamide

CAS RN

5623-04-1
Record name 2-Aminobenzohydroxamic acid
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Record name Anthranilic hydroxamic acid
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Record name o-Aminobenzohydroxamic acid
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Record name Benzamide, 2-amino-N-hydroxy-
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Record name Benzamide, 2-amino-N-hydroxy-
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Record name Anthranilohydroxamic acid
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Record name O-AMINOBENZOYLHYDROXYLAMINE
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Synthesis routes and methods

Procedure details

48 parts of NaOH are introduced into 300 parts of water. 41.6 parts of NH2OH.HCl are added in portions, with cooling, followed by 45.2 parts of methyl anthranilate. After the mixture has been left to stand at room temperature for 3 days, the solution is concentrated and concentrated hydrochloric acid is added to the residue thus obtained until the pH is 6. After the mixture has been filtered and the filtrate has been washed with ethanol, anthranilic acid hydroxylamide is obtained as colourless crystals of melting point 140°-142° C. with a yield of 85%.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What makes 2-amino-N-hydroxybenzamide derivatives interesting for antimicrobial development?

A1: The research article "Synthesis of Novel 2-Amino-N-hydroxybenzamide Antimicrobials" [] explores the synthesis and preliminary antimicrobial evaluation of a new series of 2-amino-N-hydroxybenzamide derivatives. The study highlights that these compounds exhibit promising antibacterial and antifungal activities against both Gram-positive and Gram-negative bacteria, as well as fungi. [] This discovery is significant because the emergence of antimicrobial resistance necessitates the development of new and effective antimicrobial agents. By focusing on this specific chemical scaffold, researchers aim to identify compounds with improved potency, a broader spectrum of activity, and potentially novel mechanisms of action to combat resistant pathogens.

Q2: What is known about the structure-activity relationship (SAR) of these compounds?

A2: While the provided abstract doesn't delve into specific SAR details, it mentions that various 2-amino-N-hydroxybenzamide derivatives (3a–j) were synthesized by reacting isatoic anhydride with different hydroxamic acids. [] This suggests that researchers are exploring how modifications to the hydroxamic acid moiety influence antimicrobial activity. Future publications stemming from this research might provide deeper insights into the SAR, revealing which structural features are crucial for target interaction, potency, and spectrum of activity. Understanding the SAR is essential for optimizing these compounds for improved efficacy and potentially uncovering their mechanism of action.

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